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Compound of Interest

Compound Name: Sardomozide

Cat. No.: B1215920

Get Quote

Executive Summary & Compound Profile
Sardomozide (also known as CGP 48664 or SAM486A) is a highly potent, specific inhibitor of

S-adenosylmethionine decarboxylase (SAMDC).[1][2][3] While some vendor Safety Data

Sheets (SDS) may list this compound as "Not Classified" due to a lack of historical animal

toxicity data, its pharmacological mechanism and potency necessitate strict containment

measures.

The Safety Paradox: Researchers often underestimate Sardomozide because it lacks a

"Danger" signal word on generic shipping manifests. However, with an IC50 of ~5 nM, it is

biologically active at extremely low concentrations. It functions by depleting intracellular

polyamines (spermidine and spermine), which are critical for DNA stabilization and cell

replication.

Operational Directive: Treat Sardomozide as a Functional OEB 4 (Occupational Exposure

Band 4) compound. This means it is considered a Potent Compound with potential reproductive

and cytotoxic hazards until proven otherwise.[2]
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Parameter Specification Operational Implication

CAS Number
149400-88-4 (Free Base) /

138794-73-7 (HCl)

Use for chemical inventory

tracking.[2]

Mechanism
SAMDC Inhibitor (Polyamine

pathway)
Cytostatic/Cytotoxic potential.

Potency (IC50)
5 nM (Cell-free), ~0.7 µM

(Cellular)

High Potency. Microgram

quantities are biologically

significant.[2]

Physical State Solid / Crystalline Powder
High risk of inhalation (dust

generation).

Solubility DMSO (>10 mg/mL), Ethanol

Solvents can act as carriers,

increasing skin permeation

rates.

Mechanistic Hazard Assessment (The "Why")
To understand the safety requirements, one must understand the cellular impact. Sardomozide
does not just "irritate" tissue; it systematically dismantles the cell's ability to replicate by

starving it of polyamines.

Visualization: Polyamine Biosynthesis & Sardomozide
Interference
The following diagram illustrates the specific blockade point.[1] Note that by inhibiting SAMDC,

Sardomozide prevents the formation of Spermidine and Spermine, leading to cell cycle arrest

(G1 phase).
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Figure 1: Mechanism of Action. Sardomozide blocks the conversion of SAM to dcSAM, halting

the production of critical polyamines downstream.[4]

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient.[2] Because Sardomozide is often solubilized in DMSO (a

solvent that easily penetrates skin and carries solutes into the bloodstream), dermal protection

is the critical control point.
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Protection Zone Equipment Requirement Technical Justification

Respiratory
N95 (Minimum) or P100

Respirator

Prevents inhalation of airborne

particulates during weighing.[2]

Ideally, handle inside a fume

hood or BSC Class II.

Dermal (Hands)
Double Nitrile Gloves (min 5

mil thickness)

Outer Glove: Protects against

gross contamination.Inner

Glove: Acts as a barrier if the

outer glove is compromised or

if DMSO permeates the first

layer.

Dermal (Body)
Tyvek® Lab Coat (Closed

front)

Standard cotton coats absorb

liquids and hold them against

the skin. Non-woven Tyvek

repels dust and splashes.[2]

Ocular Chemical Splash Goggles

Safety glasses with side

shields are insufficient for

powders that can drift or liquids

that can splash.

Operational Workflow: From Receipt to Disposal
Phase A: Receipt & Storage

Inspection: Upon receipt, inspect the vial for breakage inside a fume hood. Do not open the

secondary packaging on an open bench.

Storage: Store at -20°C.

Labeling: Apply a secondary high-visibility sticker: "CAUTION: POTENT SAMDC

INHIBITOR."

Phase B: Solubilization (The High-Risk Step)
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Sardomozide is typically supplied as a hydrochloride salt.[1][2] The most dangerous moment

is the transition from solid to liquid.

Engineering Control: All weighing must occur in a Biological Safety Cabinet (BSC) or a

dedicated chemical fume hood with a micro-balance enclosure.

Solvent Selection:

Preferred: Water or PBS (if solubility permits for the specific salt form).

Caution:DMSO is often required for stock solutions (>10 mM).[2]

Critical Warning: If using DMSO, do not touch anything outside the hood until outer gloves

are changed. DMSO renders the skin permeable to the toxin.

Technique: Add solvent slowly down the side of the vial to prevent aerosolization of the

powder.

Phase C: Waste Disposal
Never dispose of Sardomozide down the drain.

Liquids: Collect all mother liquors and cell culture media containing Sardomozide in a

dedicated carboy labeled "Cytotoxic/Genotoxic Waste".

Solids: Vials, tips, and gloves used must be incinerated.

Deactivation: For surface decontamination, use a 10% bleach solution followed by an

ethanol wipe. The bleach oxidizes the structure, aiding in degradation.

Emergency Response Protocol
Scenario: Powder Spill (>5 mg)[2]

Evacuate: Clear the immediate area.

PPE Up: Don a Tyvek suit and P100 respirator.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#advanced-handling-safety-protocol-sardomozide-sam486a-1-2-3-4
https://www.caymanchem.com/product/34901
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#advanced-handling-safety-protocol-sardomozide-sam486a-1-2-3-4
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#advanced-handling-safety-protocol-sardomozide-sam486a-1-2-3-4
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain: Cover the spill with a damp absorbent pad (do not sweep dry dust, which creates

aerosols).

Clean: Wipe the area 3x with soap and water, then 1x with 70% Ethanol.

Scenario: Skin Exposure (DMSO Solution)

Immediate Action: Do not scrub. Scrubbing increases circulation and absorption.[2]

Rinse: Flush with cool water for 15 minutes.

Medical: Seek medical attention immediately. Provide the physician with the CAS number

and mechanism (SAMDC inhibitor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215920/docs#advanced-handling-safety-protocol-
sardomozide-sam486a-1-2-3-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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